N4,N4'-dicyclohexyl-N4,N4'-diethyl-[1,1'-biphenyl]-4,4'-disulfonamide

• IUPAC Name: N-cyclohexyl-4-[4-[cyclohexyl(ethyl)sulfamoyl]phenyl]-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C28H40N2O4S2/c1-3-29(25-11-7-5-8-12-25)35(31,32)27-19-15-23(16-20-27)24-17-21-28(22-18-24)36(33,34)30(4-2)26-13-9-6-10-14-26/h15-22,25-26H,3-14H2,1-2H3
• InChI Key: NRYMDWXAXCZQGR-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)S(=O)(=O)N(CC)C4CCCCC4
• Molecular Formula: C28H40N2O4S2
• Molecular Weight: 532.8 g/mol

Description

N4,N4'-dicyclohexyl-N4,N4'-diethyl-[1,1'-biphenyl]-4,4'-disulfonamide, also known as DCB, is a sulfonamide compound that has been widely used in scientific research. DCB has been shown to have a variety of biological effects, including the inhibition of protein-protein interactions and the modulation of ion channels.

Mechanism of Action

The mechanism of action of N4,N4'-dicyclohexyl-N4,N4'-diethyl-[1,1'-biphenyl]-4,4'-disulfonamide is not fully understood, but it is thought to involve the inhibition of protein-protein interactions. This compound has been shown to bind to the hydrophobic pockets of proteins, disrupting their interactions with other proteins. This compound has also been shown to modulate the activity of ion channels by altering their gating properties.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its effects on ion channels and protein-protein interactions, this compound has been shown to inhibit the activity of enzymes such as carbonic anhydrase and β-lactamase. This compound has also been shown to have antiproliferative effects on cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N4,N4'-dicyclohexyl-N4,N4'-diethyl-[1,1'-biphenyl]-4,4'-disulfonamide in lab experiments is its specificity for certain targets, such as ion channels and protein-protein interactions. This compound also has a relatively low toxicity, making it suitable for in vitro and in vivo experiments. However, this compound can be difficult to solubilize in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on N4,N4'-dicyclohexyl-N4,N4'-diethyl-[1,1'-biphenyl]-4,4'-disulfonamide. One area of interest is the development of this compound derivatives with improved solubility and specificity for certain targets. Another area of interest is the use of this compound in the treatment of diseases such as cancer and inflammation. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on ion channels and protein-protein interactions.

Scientific Research Applications

N4,N4'-dicyclohexyl-N4,N4'-diethyl-[1,1'-biphenyl]-4,4'-disulfonamide has been used in a variety of scientific research applications, including the study of ion channels, protein-protein interactions, and enzyme inhibition. This compound has been shown to inhibit the activity of a number of ion channels, including the TRPM8 channel and the mechanosensitive channel PIEZO1. This compound has also been shown to inhibit the interaction between the transcription factor NF-κB and its inhibitor IκBα, as well as the interaction between the proapoptotic protein Bax and the antiapoptotic protein Bcl-2.